Cas no 1423033-53-7 (2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine)

• Product Name: 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine
• CAS No: 1423033-53-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 5189720
• PubChem ID: 71757590
• Update Time: 2025-10-31

2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2-(2,2-difluoroethoxy)-3-pyridyl]methanamine
• 2-(2,2-difluoroethoxy)pyridin-3-yl]methanamine
• 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine

• Inchi： 1S/C8H10F2N2O/c9-7(10)5-13-8-6(4-11)2-1-3-12-8/h1-3,7H,4-5,11H2
• InChI Key： BQXGTYLMPDFMML-UHFFFAOYSA-N
• SMILES： C1(OCC(F)F)=NC=CC=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine

Introduction to 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine (CAS No. 1423033-53-7) in Modern Chemical and Pharmaceutical Research

The compound 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine, identified by the CAS number 1423033-53-7, represents a significant advancement in the realm of pharmaceutical chemistry and drug discovery. Its unique structural composition, featuring a pyridine core substituted with a 2,2-difluoroethoxy group and an amine functionalities, positions it as a versatile intermediate in the synthesis of bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine is characterized by its rigid pyridine ring system, which serves as a scaffold for further functionalization. The presence of the 2,2-difluoroethoxy moiety introduces fluorine atoms at the alpha position of an ethylene oxide group, a substitution pattern that has gained considerable attention in drug design due to its ability to modulate metabolic stability and binding affinity. The amine group at the 3-position of the pyridine ring provides a site for further derivatization, enabling the construction of more complex pharmacophores.

In recent years, fluorinated pyridines have emerged as pivotal motifs in medicinal chemistry, owing to their broad spectrum of biological activities and favorable pharmacokinetic properties. The compound 1423033-53-7 exemplifies this trend, as it has been explored in several high-throughput screening campaigns and virtual docking studies. Researchers have leveraged its structural features to develop potential inhibitors of enzyme targets associated with inflammatory diseases and cancer. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the pyridine ring, facilitating interactions with nucleophilic residues in protein active sites.

The synthesis of 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine involves multi-step organic transformations that highlight the compound's synthetic utility. A common approach begins with the nucleophilic substitution reaction between 3-pyridinemethanamine and 2,2-difluoroethyl bromide under basic conditions. This step introduces the difluoroethoxy group while preserving the amine functionality. Subsequent modifications may include protection-deprotection strategies to prevent unwanted side reactions during subsequent synthetic steps. The use of fluorinated reagents ensures high regioselectivity and minimizes byproduct formation, making the process both efficient and scalable.

One of the most compelling aspects of 1423033-53-7 is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in cell signaling pathways, making them attractive targets for therapeutic intervention. The pyridine scaffold provides a suitable platform for designing molecules that can selectively inhibit aberrant kinase activity associated with various diseases. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases while maintaining low toxicity profiles. This has spurred interest among pharmaceutical companies looking to develop next-generation kinase inhibitors.

The influence of fluorine substitution on pharmacological properties cannot be overstated. In drug design, fluorine atoms are often incorporated to improve metabolic stability by resisting degradation by cytochrome P450 enzymes. Additionally, fluorine can enhance binding affinity by participating in hydrophobic interactions or through dipole-dipole interactions with polar residues in protein targets. The dual presence of fluorine atoms in 2-(2,2-difluoroethoxy)pyridin-3-ylmethanamine further amplifies these effects, making it an exceptionally promising candidate for further optimization.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions using tools like molecular dynamics simulations and quantum mechanical calculations. These methods have been applied to 1423033-53-7 to understand how its structure influences binding affinity and selectivity for biological targets. By integrating experimental data with computational models, researchers can refine lead compounds more rapidly than traditional methods alone would allow. This synergy between experimental and computational approaches has accelerated the pace at which novel drug candidates are identified.

The role of difluoroethoxy groups in medicinal chemistry extends beyond simple bioisosteric replacements for other ether functionalities. These groups can introduce unique conformational constraints into molecules, influencing how they interact with biological targets. For instance, the rigidity imposed by the fluoro-substituted ethylene oxide backbone can prevent unwanted rotational freedom around certain bonds, thereby enhancing binding specificity. Such structural features are particularly valuable when designing molecules intended for oral administration or localized delivery systems.

As interest in fluorinated compounds continues to grow, so does the need for sustainable synthetic methods that minimize waste and hazardous byproducts. Green chemistry principles have been increasingly applied to processes involving compounds like 1423033-53-7, with researchers exploring catalytic systems that enhance efficiency while reducing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been optimized for introducing fluorinated groups under milder conditions than traditional methods require.

The future prospects for CAS No 1423033-53-7 are bright, with ongoing research focusing on expanding its applications beyond kinase inhibition into other therapeutic areas such as antiviral and anti-inflammatory treatments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality efficiently. By leveraging cutting-edge synthetic techniques alongside advanced computational tools, 1423033-53-7 holds promise as a key intermediate in next-generation drug development pipelines.